4-[(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)methoxy]benzoic acid
Overview
Description
“4-[(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)methoxy]benzoic acid” is a chemical compound that likely contains a pyrazole scaffold . Pyrazoles are a type of heterocyclic aromatic organic compound, characterized by a 5-membered ring of three carbon atoms and two nitrogen atoms . They have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry .
Molecular Structure Analysis
The molecular structure of this compound likely includes a pyrazole core, which is a doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen atoms at positions 1 and 2 and three carbon atoms . The exact molecular structure would need to be confirmed through further analysis.Scientific Research Applications
Antimicrobial Applications
A series of compounds including variations of 1,2,4-triazoles have been synthesized for their potential as novel antimicrobial agents. These compounds, derived from different 4-substituted benzoic acids, exhibit moderate to good antibacterial and antifungal activities. The presence of a methoxy group in these compounds is associated with enhanced antimicrobial efficacy (Upmanyu et al., 2012).
Anticancer Potential
Research has been conducted on the synthesis of 4-Amino-3-p-methoxybenzyl-5-oxo-4,5-dihydro-1,2,4-triazole derivatives for their potential as anticancer agents. Some of these compounds were screened for their effectiveness against a variety of cancer cell lines, demonstrating their potential utility in cancer research (Bekircan et al., 2008).
Antioxidant Activities
Heterocyclic compounds containing 1,2,4-triazole and 4,5-dihydro-1H-1,2,4-triazole-5-one rings, including those synthesized from substituted benzoic acids, have been studied for their in vitro antioxidant properties. These compounds, including Schiff bases, are considered significant in pharmaceutical chemistry due to their wide spectrum of biological activities (Gürbüz et al., 2020).
Synthesis and Characterization
The synthesis of various derivatives of 1,2,4-triazoles and their characterization plays a crucial role in understanding their potential applications. This includes novel methods for synthesizing benzoic acid derivatives and characterizing them through various spectroscopic techniques (Tkachuk et al., 2020).
Anti-Inflammatory and Antinociceptive Properties
1,2,4-Triazoles and their derivatives have been reported to have anti-inflammatory and analgesic properties. The synthesis of specific 1,2,4-triazole derivatives starting from 4-methoxy benzoic acid has shown promising results in anti-inflammatory activity tests (Upmanyu et al., 2011).
Mechanism of Action
Target of Action
Compounds with similar structures, such as benzimidazoles, are known to interact with a variety of biological targets .
Mode of Action
It is known that the presence of the benzoic acid moiety in similar compounds has been confirmed by various spectroscopic techniques .
Biochemical Pathways
Compounds with similar structures have been shown to form hydrogen bonds with different targets, leading to the improvement of pharmacokinetics, pharmacological, and toxicological properties .
Pharmacokinetics
Studies of similar compounds suggest that they may have suitable pharmacokinetic properties for drug metabolism .
Result of Action
In vitro cytotoxic evaluation of similar compounds indicated that some exhibited potent inhibitory activities against certain cancer cell lines .
Properties
IUPAC Name |
4-[(5-oxo-4-phenyl-1H-1,2,4-triazol-3-yl)methoxy]benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O4/c20-15(21)11-6-8-13(9-7-11)23-10-14-17-18-16(22)19(14)12-4-2-1-3-5-12/h1-9H,10H2,(H,18,22)(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLDDYFLDOOCHHG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NNC2=O)COC3=CC=C(C=C3)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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